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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the water solubility and solvent

compatibility of the near-infrared fluorescent dye, ATTO 700. As a versatile tool in molecular

biology, high-resolution microscopy, and single-molecule detection, understanding its behavior

in various solvents is critical for optimal experimental design and accurate data interpretation.

This document synthesizes available data, offers detailed experimental protocols for solubility

determination, and presents logical workflows for solvent selection.

Core Properties of ATTO 700
ATTO 700 is a zwitterionic dye characterized by its strong absorption, high fluorescence

quantum yield, and excellent thermal and photostability.[1][2] Its hydrophilic nature is a key

feature, contributing to its suitability for biological applications.[3][4] The dye's structure,

belonging to the oxazine family, imparts rigidity, which leads to consistent optical properties

across different environments.[1][3]

Quantitative Solubility Data
A thorough review of publicly available manufacturer's data and scientific literature reveals a

notable absence of specific quantitative solubility values (e.g., in g/L or mol/L) for ATTO 700 in

water or other common laboratory solvents. Manufacturers consistently describe the dye as

having "good" or "excellent" water solubility and being "very hydrophilic".[3][4] While this
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indicates a general high affinity for aqueous media, researchers must empirically determine the

precise solubility limits for their specific experimental conditions and formulations.

Solvent Compatibility Summary
ATTO 700 exhibits good solubility in a range of polar solvents. This compatibility is essential for

preparing stock solutions and for its use in various labeling and imaging protocols. The table

below summarizes the known solvent compatibility of ATTO 700 and its reactive derivatives.
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Solvent
Compatibility with
ATTO 700 (free
acid)

Compatibility with
Reactive Forms
(e.g., NHS-ester,
Maleimide)

Notes

Aqueous Buffers (e.g.,

PBS)
High

High (for labeling

reactions)

ATTO 700 is designed

for use in aqueous

environments typical

for biological

experiments. For

labeling, the pH of the

buffer is critical

(typically pH 7.5-8.5

for NHS-esters and

pH 6.5-7.5 for

maleimides).

Water High High

Described as having

"excellent" water

solubility.

Dimethyl Sulfoxide

(DMSO)
High

High (recommended

for stock solutions)

Anhydrous DMSO is

the recommended

solvent for preparing

stock solutions of

reactive ATTO 700

derivatives to prevent

hydrolysis.[5]

Dimethylformamide

(DMF)
High

High (recommended

for stock solutions)

Similar to DMSO,

anhydrous DMF is

suitable for dissolving

reactive forms of the

dye.

Methanol, Ethanol Good Use with caution While the free acid

form is soluble in

alcohols, these

solvents contain

hydroxyl groups that
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can react with and

degrade NHS-esters

and other reactive

derivatives. It is

advisable to use them

just before the

reaction.

Experimental Protocol: Determination of ATTO 700
Solubility
Given the lack of precise solubility data, the following protocol provides a general method for

researchers to determine the solubility of ATTO 700 in a solvent of interest. This method is

based on the principle of creating a saturated solution and quantifying the dissolved dye

concentration via spectrophotometry.

Materials:

ATTO 700 (lyophilized powder)

Solvent of interest (e.g., ultrapure water, PBS, DMSO)

Microcentrifuge

Spectrophotometer

Calibrated micropipettes

Vortex mixer

Thermomixer or incubator

Methodology:

Preparation of a Supersaturated Mixture:
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Add a pre-weighed excess amount of ATTO 700 powder to a known volume of the solvent

in a microcentrifuge tube. The exact amount should be more than what is expected to

dissolve.

Vortex the mixture vigorously for 2 minutes to facilitate dissolution.

Equilibration:

Incubate the mixture at a controlled temperature (e.g., 25°C) for a set period (e.g., 24

hours) with continuous gentle agitation using a thermomixer. This allows the solution to

reach equilibrium.

Separation of Undissolved Dye:

Centrifuge the mixture at high speed (e.g., 14,000 x g) for 30 minutes to pellet the

undissolved dye particles.

Preparation of a Diluted Sample for Measurement:

Carefully collect a known volume of the supernatant, ensuring that no particulate matter is

disturbed.

Perform a precise serial dilution of the supernatant with the same solvent to bring the

absorbance within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

Spectrophotometric Measurement:

Measure the absorbance of the diluted supernatant at the maximum absorption

wavelength (λmax) of ATTO 700, which is approximately 700 nm.[2]

Calculation of Solubility:

Use the Beer-Lambert law (A = εcl) to calculate the concentration of the diluted sample:

A = Absorbance

ε = Molar extinction coefficient of ATTO 700 (approximately 120,000 M-1cm-1 at 700

nm)
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c = Concentration (in mol/L)

l = Path length of the cuvette (typically 1 cm)

Multiply the calculated concentration by the dilution factor to determine the concentration

of the saturated solution.

Convert the molar concentration to g/L using the molecular weight of the specific ATTO
700 derivative being used.

Visualization of Workflows and Logical
Relationships
To aid in experimental design, the following diagrams created using the DOT language

visualize the experimental workflow for solubility determination and a decision-making process

for solvent selection.
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Experimental Workflow for ATTO 700 Solubility Determination

Add excess ATTO 700
to known volume of solvent

Vortex vigorously
(2 minutes)

Equilibrate with agitation
(e.g., 24h at 25°C)

Centrifuge to pellet
undissolved dye (14,000 x g, 30 min)

Carefully collect
supernatant

Perform serial dilution
of supernatant

Measure absorbance
at ~700 nm

Calculate concentration
using Beer-Lambert Law

Determine solubility
(adjust for dilution factor)
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Solvent Selection Guide for ATTO 700

What is the
application?

Biological Labeling/
Imaging in Aqueous Buffer

Biological

Preparation of
Stock Solution

Storage

Use Aqueous Buffer
(e.g., PBS)

Is the dye a
reactive form?

Check buffer compatibility
(pH, components)

Use Anhydrous
DMSO or DMF

Yes

Use Water, DMSO,
or DMF

No (free acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. genelink.com [genelink.com]

2. lifesciences.danaher.com [lifesciences.danaher.com]

3. blog.biosearchtech.com [blog.biosearchtech.com]

4. stressmarq.com [stressmarq.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15557223?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557223?utm_src=pdf-custom-synthesis
https://www.genelink.com/newsite/products/MODPDFFILES/26-6985.pdf
https://lifesciences.danaher.com/us/en/products/sku/ad-700-35-leica.html
https://blog.biosearchtech.com/know-your-oligo-modifications-atto-dyes
https://www.stressmarq.com/wp-content/uploads/2015/05/ATTO-700-Fluorescent-conjugate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. docs.aatbio.com [docs.aatbio.com]

To cite this document: BenchChem. [Navigating the Solvent Landscape of ATTO 700: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557223#water-solubility-and-solvent-compatibility-
of-atto-700]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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